Cas no 2640896-16-6 (2-{1-[6-(Trifluoromethyl)pyridine-3-carbonyl]piperidin-4-yl}-1,8-naphthyridine)

• Product Name: 2-{1-[6-(Trifluoromethyl)pyridine-3-carbonyl]piperidin-4-yl}-1,8-naphthyridine
• CAS No: 2640896-16-6
• MF: C₂₀H₁₇F₃N₄O
• MW: 386.370394468308
• CID: 5316308
• PubChem ID: 155798867
• Update Time: 2025-10-29

2-{1-[6-(Trifluoromethyl)pyridine-3-carbonyl]piperidin-4-yl}-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• [4-(1,8-Naphthyridin-2-yl)-1-piperidinyl][6-(trifluoromethyl)-3-pyridinyl]methanone
• 2640896-16-6
• 2-{1-[6-(trifluoromethyl)pyridine-3-carbonyl]piperidin-4-yl}-1,8-naphthyridine
• AKOS040727033
• F6764-1298
• 2-{1-[6-(Trifluoromethyl)pyridine-3-carbonyl]piperidin-4-yl}-1,8-naphthyridine

• Inchi： 1S/C20H17F3N4O/c21-20(22,23)17-6-4-15(12-25-17)19(28)27-10-7-13(8-11-27)16-5-3-14-2-1-9-24-18(14)26-16/h1-6,9,12-13H,7-8,10-11H2
• InChI Key： OQQGCMWIHRNGTF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C(N1CCC(C2C=CC3=CC=CN=C3N=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 386.13544566g/mol
• Monoisotopic Mass: 386.13544566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.350±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 549.2±50.0 °C(Predicted)
• pka: 3.62±0.30(Predicted)

Additional information on 2-{1-[6-(Trifluoromethyl)pyridine-3-carbonyl]piperidin-4-yl}-1,8-naphthyridine

Chemical Compound CAS No. 2640896-16-6: A Comprehensive Overview

The compound with CAS No. 2640896-16-6, known as 2-{1-[6-(Trifluoromethyl)pyridine-3-carbonyl]piperidin-4-yl}-1,8-naphthyridine, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug discovery, electronic materials, and advanced polymer systems.

Structure and Synthesis: The molecule consists of a naphthyridine core, which is a fused bicyclic aromatic system, connected to a piperidine ring substituted with a trifluoromethylpyridine carbonyl group. This combination of functional groups imparts the compound with both aromatic stability and reactive sites for further chemical modifications. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and catalytic systems.

Chemical Properties: The compound exhibits a high degree of thermal stability, making it suitable for applications requiring elevated temperature conditions. Its electronic properties are influenced by the electron-withdrawing trifluoromethyl group and the conjugated aromatic system, which contribute to its unique optical and electrochemical characteristics. Studies have shown that this compound can act as an effective electron acceptor in organic photovoltaic devices, enhancing their efficiency.

Applications in Materials Science: The integration of 2-{1-[6-(Trifluoromethyl)pyridine-3-carbonyl]piperidin-4-yl}-1,8-naphthyridine into polymer systems has opened new avenues for the development of advanced materials. Its ability to form stable covalent bonds with polymer backbones makes it an ideal candidate for creating high-performance composites with enhanced mechanical and thermal properties. Recent research has focused on its application in biodegradable polymers for sustainable material design.

Biological Activity: In the field of pharmacology, this compound has demonstrated potential as a lead molecule for drug development. Its interaction with specific biological targets, such as enzymes and receptors, has been studied extensively using computational modeling and in vitro assays. Preliminary results suggest that it may exhibit selective inhibitory activity against certain disease-related proteins, making it a promising candidate for further preclinical studies.

Environmental Impact: As concerns about environmental sustainability grow, the ecological footprint of chemical compounds has become a critical consideration. The synthesis and application of CAS No. 2640896-16-6 have been evaluated for their environmental impact. Efforts are underway to develop greener synthesis routes that minimize waste and reduce energy consumption.

Future Prospects: The versatility of 2-{1-[6-(Trifluoromethyl)pyridine-3-carbonyl]piperidin-4-yl}-1,8-naphthyridine positions it as a key player in multiple emerging technologies. Ongoing research is exploring its potential in next-generation electronics, renewable energy storage systems, and advanced biomaterials. Collaborative efforts between academic institutions and industry partners are expected to accelerate its commercialization.